Cas no 23655-65-4 (2-Piperidineaceticacid, a-phenyl-, methyl ester,hydrochloride (1:1), (aR,2R)-rel-)

• Product Name: 2-Piperidineaceticacid, a-phenyl-, methyl ester,hydrochloride (1:1), (aR,2R)-rel-
• CAS No: 23655-65-4
• MF: C₁₄H₂₀ClNO₂
• MW: 269.76710319519
• CID: 282545
• PubChem ID: 154100
• Update Time: 2025-08-02

2-Piperidineaceticacid, a-phenyl-, methyl ester,hydrochloride (1:1), (aR,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineaceticacid, a-phenyl-, methyl ester,hydrochloride (1:1), (aR,2R)-rel-
• DL-THREO-METHYLPHENIDATE HYDROCHLORIDE
• Methylphenidate hydrochloride
• rac-threo-Methylphenidate Hydrochloride
• 2-Piperidineacetic acid, a-phenyl-, methyl ester, hydrochloride, (aR,2R)-rel- (9CI)
• 2-Piperidineacetic acid, a-phenyl-, methyl ester, hydrochloride, (R*,R*)-
• 2-Piperidineacetic acid, a-phenyl-, methyl ester,hydrochloride, threo-(?à)- (8CI)
• 2-Piperidineaceticacid, a-phenyl-, methyl ester,hydrochloride, (R*,R*)-(?à)-
• dl-threo-Methyl
• Methyl threo-a-phenyl-a-(2-piperidyl)acetatehydrochloride
• Methyl phenyl(piperidin-2-yl)acetate--hydrogen chloride (1/1)
• Metadate CD
• 2-PIPERIDINEACETIC ACID, .ALPHA.-PHENYL-, METHYL ESTER, HYDROCHLORIDE, (R*,R*)-(+/-)-
• Ritalin QD
• D-threo-Methylphenidate hydrochloride
• Metadate MR
• DEXMETHYLPHENIDATE HYDROCHLORIDE [MART.]
• METHYLPHENIDATE HYDROCHLORIDE CII [USP-RS]
• METHYLPHENIDATE HYDROCHLORIDE [EP MONOGRAPH]
• 4B3SC438HI
• 19262-68-1 (HCl)
• DEXMETHYLPHENIDATE HYDROCHLORIDE COMPONENT OF AZSTARYS
• DEXMETHYLPHENIDATE HYDROCHLORIDE [WHO-DD]
• 2-PIPERIDINEACETIC ACID, .ALPHA.-PHENYL-, METHYL ESTER, HYDROCHLORIDE,(.ALPHA.R,2R)-
• METHYLPHENIDATE HYDROCHLORIDE [WHO-DD]
• NWP-06
• (+/-)-threo-Methylphenidate hydrochloride
• 23655-65-4
• Equasym
• DEXMETHYLPHENIDATE HYDROCHLORIDE [VANDF]
• CHEMBL904
• 2-Piperidineacetic acid, alpha-phenyl-, methyl ester, hydrochloride, (alphaR,2R)-
• UNII-1678OK0E08
• 1678OK0E08
• Dexmethylphenidate hydrochloride [USAN]
• Dexmethylphenidate hydrochloride (USAN)
• Methylphenidate d-threo-form hydrochloride
• 19262-68-1
• JORNAY PM
• MethyPatch
• methyl (2R)-2-phenyl-2-[(2R)-piperidin-2-yl]acetate;hydrochloride
• dex-methylphenidate hydrochloride
• DTXSID50940927
• DEXMETHYLPHENIDATE HYDROCHLORIDE [ORANGE BOOK]
• Hydrochloride, Dexmethylphenidate
• AKOS027321667
• Methyl (2R)-phenyl((2R)-piperidin-2-yl)acetate hydrochloride
• Dexmethylphenidate HCl
• Dexmethylphenidate hydrochloride
• Focalinxr
• Ritalin SR
• METHYLPHENIDATE HYDROCHLORIDE [ORANGE BOOK]
• 2-PIPERIDINEACETIC ACID, alpha-PHENYL-, METHYL ESTER, HYDROCHLORIDE,(alphaR,2R)-
• METHYLPHENIDATE HYDROCHLORIDE [MART.]
• 2-Piperidineacetic acid, alpha-phenyl-, methyl ester, hydrochloride, (R*,R*)- (+-)-
• Focalin (TN)
• D-threo-Methylphenidate Hydrochloride (1.0mg/ml in Methanol)
• Focalin XR
• JUMYIBMBTDDLNG-OJERSXHUSA-N
• METHYLPHENIDATE D-THREO-FORM HYDROCHLORIDE [MI]
• dl-threo-Methylphenidate HCl
• Methyl (2R)-phenyl[(2R)-piperidin-2-yl]acetate hydrochloride
• ADHANSIA XR
• Focalin
• Methyl (2R)-2-phenyl-2-[(2R)-piperidin-1-ium-2-yl]acetate;chloride
• METHYLPHENIDATE HYDROCHLORIDE [MI]
• Metadate ER
• UNII-4B3SC438HI
• d-threo methylphenidate hydrochloride
• AZSTARYS COMPONENT DEXMETHYLPHENIDATE HYDROCHLORIDE
• Equasym XL
• D03721
• 2-Piperidineacetic acid, alpha-phenyl-, methyl ester, hydrochloride, (R-(R*,R*))-
• METHYLPHENIDATE HYDROCHLORIDE [USP MONOGRAPH]
• Q47487562
• Daytrana
• (R)-methyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride
• Biphentin
• Ritalin
• METHYLPHENIDATE HYDROCHLORIDE [VANDF]
• Equasym IR
• Dexmethylphenidate HydrochlorideExtended-Release
• DEXMETHYLPHENIDATE HYDROCHLORIDE (MART.)
• METHYLPHENIDATE HYDROCHLORIDE [JAN]
• Methylphenidate Hydrochloride 1.0 mg/ml in Methanol (as free base)
• rac-threo-Methylphenidate Hydrochloride (1.0mg/ml in Methanol)
• (2R,2'R)-(+)-threo-Methyl ?-Phenyl-?-(2-piperidyl)acetate Hydrochloride; (?R,2R)-?-Phenyl-2-piperidineacetic Acid Methyl Ester Hydrochloride; Dexmethylphenidate Hydrochloride; Focalin; d-Ritalin Hydrochloride

• MDL： MFCD06407874
• Inchi： 1S/C14H19NO2.ClH/c1-17-14(16)13(11-7-3-2-4-8-11)12-9-5-6-10-15-12;/h2-4,7-8,12-13,15H,5-6,9-10H2,1H3;1H/t12-,13-;/m1./s1
• InChI Key： JUMYIBMBTDDLNG-OJERSXHUSA-N
• SMILES： Cl.O(C)C([C@H](C1C=CC=CC=1)[C@H]1CCCCN1)=O

Computed Properties

• Exact Mass: 269.118257
• Monoisotopic Mass: 269.118257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• Melting Point: 224-226?C
• Boiling Point: 327.6°Cat760mmHg
• Flash Point: 152°C
• PSA: 38.33000
• LogP: 3.21610

2-Piperidineaceticacid, a-phenyl-, methyl ester,hydrochloride (1:1), (aR,2R)-rel- Security Information

• Storage Condition：Controlled Substance, -20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Piperidineaceticacid, a-phenyl-, methyl ester,hydrochloride (1:1), (aR,2R)-rel-

Compound CAS No 23655-65-4: 2-Piperidineacetic Acid, a-Phenyl-, Methyl Ester, Hydrochloride (1:1), (aR,2R)-rel-

Compound CAS No 23655-65-4, also known as 2-Piperidineacetic acid, a-phenyl-, methyl ester, hydrochloride (1:1), (aR,2R)-rel-, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring attached to an acetic acid moiety and a phenyl group. The methyl ester and hydrochloride salt further enhance its chemical properties, making it a versatile molecule for research and development.

The molecular structure of this compound is intriguing. The piperidine ring is a six-membered saturated ring with one nitrogen atom, contributing to the molecule's stability and reactivity. The acetic acid group introduces carboxylic acid functionality, which can participate in various chemical reactions. The presence of the phenyl group adds aromaticity and potential for further substitution or modification. The methyl ester group enhances solubility and bioavailability, while the hydrochloride salt ensures proper ionization for pharmacological applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the field of neuroscience. The stereochemistry of the compound, specifically the (aR,2R)-rel- configuration, plays a crucial role in determining its biological activity and selectivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and esterification reactions. The use of chiral catalysts has enabled the selective formation of the desired stereoisomer, ensuring high enantiomeric purity. This approach has been optimized in recent years to improve yield and reduce production costs.

The applications of this compound extend beyond pharmaceuticals. It has been utilized in materials science as a building block for advanced polymers and coatings. Its ability to form stable amide bonds makes it an attractive candidate for developing high-performance materials with tailored properties.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound to assess its ecological impact. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in natural systems.

In conclusion, Compound CAS No 23655-65-4 represents a valuable tool in modern chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations across multiple disciplines.